Cas no 952993-23-6 (2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide)

• Product Name: 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide
• CAS No: 952993-23-6
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 6451000
• Update Time: 2025-09-27

2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide
• 2-methyl-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]propanamide

• Inchi： 1S/C16H24N2O/c1-13(2)16(19)17-10-9-14-5-7-15(8-6-14)18-11-3-4-12-18/h5-8,13H,3-4,9-12H2,1-2H3,(H,17,19)
• InChI Key： VKELBLLNSKJSBF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(N2CCCC2)C=C1)(=O)C(C)C

Additional information on 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide

Recent Advances in the Study of 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide (CAS: 952993-23-6)

The compound 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide (CAS: 952993-23-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and metabolic pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of interest is the compound's interaction with specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as Parkinson's disease and schizophrenia. The compound's ability to modulate receptor activity without significant off-target effects makes it a promising candidate for further development.

In addition to its neurological applications, recent research has explored the compound's potential in metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide could enhance insulin sensitivity in animal models of type 2 diabetes. The study attributed this effect to the compound's ability to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. These findings open new avenues for the development of novel antidiabetic therapies.

Another significant advancement is the optimization of the compound's synthetic route. Researchers have developed a more efficient and scalable synthesis method for 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide, which could facilitate its large-scale production for clinical trials. The improved synthesis involves fewer steps and higher yields, addressing previous challenges related to cost and availability.

Despite these promising developments, challenges remain. The compound's long-term safety profile and potential side effects need to be thoroughly investigated in preclinical and clinical studies. Additionally, further research is required to fully understand its pharmacokinetics and pharmacodynamics in humans. Nevertheless, the current body of research underscores the therapeutic potential of 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide and highlights the need for continued investigation.

In conclusion, 2-methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide (CAS: 952993-23-6) represents a promising candidate for the treatment of neurological and metabolic disorders. Recent studies have shed light on its mechanism of action, therapeutic potential, and synthetic optimization, paving the way for future clinical applications. As research progresses, this compound may emerge as a valuable addition to the pharmaceutical arsenal against complex diseases.